Cas no 82467-50-3 (R(+)-Gomisin M1)

R(+)-Gomisin M1 structure
R(+)-Gomisin M1 structure
Product name:R(+)-Gomisin M1
CAS No:82467-50-3
MF:C22H26O6
MW:386.438247203827
CID:728636
PubChem ID:5321170

R(+)-Gomisin M1 Chemical and Physical Properties

Names and Identifiers

    • Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)-rel-
    • R(+)-Gomisin M1
    • (6S,7R)-2,3,13-Trimethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3' ,4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-1-ol
    • Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimet...
    • Schisanhenol B
    • [ "" ]
    • Gomisin M1
    • (-)Gomisin L1
    • Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, stereoisomer (ZCI)
    • rel-(6R,7S,13aR)-5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol (ACI)
    • (±)-Gomisin M1
    • 1350802-13-9
    • Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S)-
    • (+)-Schisanhenol B
    • D85023
    • BDBM50582612
    • CHEMBL463499
    • C0678JED3A
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, stereoisomer
    • 102681-52-7
    • AKOS040760817
    • DTXSID70145452
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2, 3,13-trimethoxy-6,7-dimethyl-
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)-rel-
    • Gomisin M1, (+/-)-
    • (+/-)-Gomisin M1
    • Schisanhenol-B
    • 82467-50-3
    • Gomisin M
    • (9R,10S)-4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-3-ol
    • Q27275004
    • UNII-C0678JED3A
    • (6R,7S,13aR)-5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol
    • HY-N1529
    • B0005-188529
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-1-ol, 5,6,7,8-tetrahydro-2, 3,13-trimethoxy-6,7-dimethyl-, stereoisomer
    • CS-0017078
    • B0005-465628
    • B0005-465629
    • DTXSID601318545
    • 4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-3-ol
    • AKOS040762632
    • DA-48556
    • 4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-3-ol
    • Inchi： 1S/C22H26O6/c1-11-6-13-8-15(24-3)20(25-4)19(23)17(13)18-14(7-12(11)2)9-16-21(22(18)26-5)28-10-27-16/h8-9,11-12,23H,6-7,10H2,1-5H3
    • InChI Key： OGJPBGDUYKEQLA-UHFFFAOYSA-N
    • SMILES： OC1C2C3C(CC(C(CC=2C=C(OC)C=1OC)C)C)=CC1=C(OCO1)C=3OC

Computed Properties

  • Exact Mass: 386.17300
  • Monoisotopic Mass: 386.17293854 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 386.4
  • XLogP3: 4.8
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 568.6±50.0 °C at 760 mmHg
  • Flash Point: 297.7±30.1 °C
  • PSA: 66.38000
  • LogP: 4.18450
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

R(+)-Gomisin M1 Security Information

R(+)-Gomisin M1 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R51090-5mg
(6S,7R)-2,3,13-Trimethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3' ,4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-1-ol
 82467-50-3
5mg
 ¥5280.0 2021-09-08
TRC
R252945-5mg
R(+)-Gomisin M1
 82467-50-3
5mg
 $ 2575.00 2022-06-03
A2B Chem LLC
AH54381-5mg
R(+)-Gomisin M1
 82467-50-3 99.0%
5mg
 $660.00 2024-04-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5401-5 mg
R(+)-Gomisin M1
 82467-50-3
5mg
 ￥5065.00 2022-04-26
TargetMol Chemicals
TN5401-5 mg
R(+)-Gomisin M1
 82467-50-3 98%
5mg
 ￥ 3,710 2023-07-10
TargetMol Chemicals
TN5401-1 ml * 10 mm
R(+)-Gomisin M1
 82467-50-3
1 ml * 10 mm
 ￥ 8500 2024-07-24
TRC
R252945-1mg
R(+)-Gomisin M1
 82467-50-3
1mg
 $ 775.00 2022-06-03
TRC
R252945-2.5mg
R(+)-Gomisin M1
 82467-50-3
2.5mg
 $ 1265.00 2022-06-03
TargetMol Chemicals
TN5401-1 mL * 10 mM (in DMSO)
R(+)-Gomisin M1
 82467-50-3 98%
1 mL * 10 mM (in DMSO)
 ￥ 3810 2023-09-15
TargetMol Chemicals
TN5401-5mg
R(+)-Gomisin M1
 82467-50-3 98%
5mg
 ￥ 3710 2023-09-15

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